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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d6

Cat. No.: B15557987

This technical guide provides an in-depth overview of 3-hydroxy desloratadine-d6, a
deuterated analog of the major active metabolite of desloratadine. This document is intended
for researchers, scientists, and professionals in drug development, offering detailed information
on its properties, synthesis, and metabolic pathways.

Core Compound Identification

While a specific CAS number for 3-hydroxy desloratadine-d6 is not readily available in public
databases, the CAS number for the unlabeled parent compound, 3-hydroxy desloratadine, is
119410-08-1[1][2][3]. The deuterated internal standard, 3-hydroxy desloratadine-d4, has the
CAS number 1246819-99-7[3]. For research and analytical purposes, specific manufacturers of
isotopically labeled compounds should be consulted for lot-specific CAS numbers.

Table 1: Physicochemical Properties of 3-Hydroxy Desloratadine
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Property Value Source
Molecular Formula C19H1oCIN20 [1112]
Molecular Weight 326.82 g/mol [2]

8-chloro-6,11-dihydro-11-(4-
IUPAC Name piperidinylidene)-5H-benzo[1] [2]
[4]cyclohepta[l,2-b]pyridin-3-ol

Sch 45581, 3-
Synonyms ] [1][2]
Hydroxydesloratadine

Metabolic Pathway of Desloratadine to 3-
Hydroxydesloratadine

The formation of 3-hydroxydesloratadine from desloratadine is a multi-step enzymatic process
primarily occurring in the liver. It involves an initial glucuronidation step followed by
hydroxylation and subsequent deconjugation.

The key enzymes involved in this pathway are UDP-glucuronosyltransferase 2B10 (UGT2B10)
and Cytochrome P450 2C8 (CYP2C8)[5][6]. The process begins with the N-glucuronidation of
desloratadine by UGT2B10. This intermediate is then hydroxylated by CYP2C8. Finally, a
rapid, non-enzymatic deconjugation (hydrolysis of the N-glucuronide) yields 3-
hydroxydesloratadine[4][6].
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Metabolic Pathway of Desloratadine
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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